Cas no 91991-86-5 (Quinoline,4-chloro-8-methyl-2-(trichloromethyl)-)

• Product Name: Quinoline,4-chloro-8-methyl-2-(trichloromethyl)-
• CAS No: 91991-86-5
• MF: C₁₁H₇Cl₄N
• MW: 294.991978883743
• CID: 800287
• PubChem ID: 15622255
• Update Time: 2025-04-19

Quinoline,4-chloro-8-methyl-2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline,4-chloro-8-methyl-2-(trichloromethyl)-
• 4-chloro-8-methyl-2-(trichloromethyl)quinoline
• 4-CHLORO-8-METHYL-2-TRICHLOROMETHYLQUINOLINE
• 2-trichloromethyl-8-methyl-4-chlorochinoline
• 2-trichloromethyl-8-methyl-4-chloro-quinoline
• 4-Chloro-8-methyl-2-trichloromethyl-quinoline
• QU031
• SCHEMBL9492598
• DIXDPMLPCIEUHW-UHFFFAOYSA-N
• 91991-86-5
• DTXSID30575953
• MFCD00272421
• AB05669
• 3-AMINOBENZAMIDINEDIHYDROCHLORIDEHYDRATE
• FT-0618151

• Inchi： 1S/C11H7Cl4N/c1-6-3-2-4-7-8(12)5-9(11(13,14)15)16-10(6)7/h2-5H,1H3
• InChI Key： DIXDPMLPCIEUHW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(Cl)(Cl)Cl)N=C2C(C)=CC=CC2=1

Computed Properties

• Exact Mass: 292.93300
• Monoisotopic Mass: 292.933260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 5.02330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines